N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-2,2-diphenylacetamide

• IUPAC Name: N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-2,2-diphenylacetamide
• InChI: InChI=1S/C27H19FN2O2/c28-21-13-11-20(12-14-21)27-30-23-17-22(15-16-24(23)32-27)29-26(31)25(18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-17,25H,(H,29,31)
• InChI Key: YIKBLFOPWRALIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NC3=CC4=C(C=C3)OC(=N4)C5=CC=C(C=C5)F
• Molecular Formula: C27H19FN2O2
• Molecular Weight: 422.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-2,2-diphenylacetamide involves various strategies, including condensation reactions, the use of reactive intermediates, and the application of specific condensing agents. For instance, diphenyl (2,3-dihydro-2-thioxo-3-benzoxazolyl)phosphonate has been identified as a reactive condensing agent for amide synthesis, showcasing its utility in obtaining amides, esters, and β-lactams with excellent yields (Ueda & Mori, 1992).

Molecular Structure Analysis

The molecular structure of related compounds emphasizes the importance of benzoxazole and fluorophenyl components. These structures have been extensively studied through methods such as X-ray diffraction and NMR spectroscopy, providing insights into their conformation, electronic distribution, and interaction potential. The crystal structure analysis of similar compounds has revealed detailed insights into molecular conformations and intermolecular interactions (Marinova et al., 2022).

Chemical Reactions and Properties

Compounds with benzoxazole and fluorophenyl groups participate in various chemical reactions, including condensation, cyclization, and substitution reactions. These reactions are crucial for modifying chemical structures and introducing new functional groups, which significantly impact their chemical properties and potential applications.

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and stability, are influenced by their molecular structure. These properties are essential for determining the compound's suitability for specific applications, including its behavior in different solvents and conditions.

Chemical Properties Analysis

The chemical properties, including reactivity, acidity, basicity, and photophysical behavior, are directly related to the compound's molecular structure. Studies have explored the solvatochromic behavior of benzoxazole derivatives, demonstrating significant changes in their photophysical properties depending on the solvent polarity, which indicates their potential as fluorescence probes (Guzow et al., 2005).